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Compound of Interest

Compound Name: PSA1 141-150 acetate

Cat. No.: B15496035 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of PSA1 141-150 Acetate, a Prostate-Specific Antigen 1

Peptide Used in Cancer Immunotherapy Research.

This document provides crucial safety protocols and logistical plans for the operational use and

disposal of PSA1 141-150 acetate. Adherence to these guidelines is essential to ensure

laboratory safety and maintain the integrity of your research.

Personal Protective Equipment (PPE) and Handling
When handling PSA1 141-150 acetate, which is typically a lyophilized powder, appropriate

personal protective equipment is mandatory to prevent inhalation, ingestion, and skin contact.

The required PPE is summarized in the table below.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety glasses with side

shields or Goggles

To be worn at all times in the

laboratory to protect against

splashes or airborne particles.

Face shield

Recommended when handling

larger quantities or when there

is a significant risk of

splashing.

Hand Protection Nitrile or Latex gloves

Disposable gloves should be

worn to prevent skin contact.

Change gloves immediately if

they become contaminated.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.

Respiratory Protection Fume hood or Respirator

Work with the lyophilized

powder in a fume hood to

avoid inhalation. If a fume

hood is not available, a

properly fitted respirator is

necessary.

Storage and Stability
Proper storage is critical to maintain the stability and efficacy of PSA1 141-150 acetate. Key

storage conditions are outlined below.
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Parameter Condition Rationale

Temperature -20°C to -80°C (long-term)
Prevents degradation of the

peptide.

2-8°C (short-term)
Suitable for temporary storage

after reconstitution.

Light Store in the dark
Protects the peptide from light-

induced degradation.

Moisture
Keep in a tightly sealed

container in a dry environment

Peptides are hygroscopic and

moisture can lead to hydrolysis

and degradation.

Disposal Plan
Dispose of PSA1 141-150 acetate and any contaminated materials in accordance with local,

state, and federal regulations.

| Waste Type | Disposal Procedure | | :--- | :--- | :--- | | Unused Peptide | Treat as chemical

waste. Dissolve in a combustible solvent and incinerate in a licensed chemical incinerator. | |

Contaminated Labware (e.g., vials, pipette tips) | Place in a designated, sealed waste container

for chemical waste. | | Contaminated PPE (e.g., gloves, lab coat) | Dispose of in designated

laboratory waste containers. |

Experimental Protocol: In Vitro T-Cell Stimulation
This protocol details a general method for stimulating peripheral blood mononuclear cells

(PBMCs) with PSA1 141-150 acetate to induce an antigen-specific T-cell response.

Materials:

PSA1 141-150 acetate

Cryopreserved human PBMCs from a suitable donor

Complete RPMI-1640 medium (supplemented with 10% fetal bovine serum, 2 mM L-

glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin)
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Recombinant human Interleukin-2 (IL-2)

Dimethyl sulfoxide (DMSO)

96-well round-bottom cell culture plates

Centrifuge

Incubator (37°C, 5% CO2)

Methodology:

Peptide Reconstitution:

Allow the lyophilized PSA1 141-150 acetate to equilibrate to room temperature before

opening the vial.

Reconstitute the peptide in sterile DMSO to create a stock solution (e.g., 1 mg/mL).

Further dilute the stock solution in complete RPMI-1640 medium to the desired working

concentration (e.g., 10 µg/mL).

PBMC Preparation:

Thaw cryopreserved PBMCs rapidly in a 37°C water bath.

Wash the cells with complete RPMI-1640 medium by centrifugation.

Resuspend the cells in complete RPMI-1640 medium and perform a cell count to

determine viability.

T-Cell Stimulation:

Plate the PBMCs in a 96-well round-bottom plate at a density of 2 x 10^5 cells per well.

Add the diluted PSA1 141-150 acetate to the wells to a final concentration of 1-10 µg/mL.

Include a negative control (medium only or vehicle control) and a positive control (e.g., a

known mitogen like PHA).
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Incubate the plate at 37°C in a 5% CO2 incubator.

T-Cell Expansion and Maintenance:

After 3-4 days of incubation, add fresh complete RPMI-1640 medium containing

recombinant human IL-2 (e.g., 20 U/mL) to each well.

Continue to culture the cells for a total of 10-14 days, replenishing the medium with IL-2

every 2-3 days.

Assessment of T-Cell Response:

After the culture period, harvest the cells and assess the antigen-specific T-cell response

using methods such as ELISpot, intracellular cytokine staining followed by flow cytometry,

or a chromium release assay.

Experimental Workflow
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Experimental Workflow for T-Cell Stimulation
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
PSA1 141-150 Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15496035#personal-protective-equipment-for-
handling-psa1-141-150-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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